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Compound of Interest

Compound Name:
Ethyl cyclohex-2-ene-1-

carboxylate

Cat. No.: B1657123 Get Quote

An In-depth Technical Guide to Ethyl Cyclohex-2-ene-1-carboxylate

For researchers, scientists, and professionals in drug development, this guide provides a

comprehensive overview of Ethyl cyclohex-2-ene-1-carboxylate, covering its commercial

availability, physicochemical properties, and detailed experimental protocols for its synthesis.

Commercial Availability
Ethyl cyclohex-2-ene-1-carboxylate is available from several chemical suppliers, catering to

a range of research and development needs from small-scale laboratory quantities to larger

bulk orders. The availability and pricing can vary, so it is advisable to contact suppliers directly

for the most current information.

Table 1: Commercial Suppliers of Ethyl cyclohex-2-ene-1-carboxylate
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Supplier Purity/Grades Typical Quantities Offered

Dayang Chem (Hangzhou)

Co., Ltd.

Research Grade, Custom

Synthesis

Gram to bulk industrial

production quantities.[1]

Biosynth
High-Purity Reference

Standard
50 mg, 0.5 g.[2]

Sigma-Aldrich (Merck) Research Grade Inquire for available quantities.

LookChem Commercial Mass Production
Inquire for available packaging

and pricing.[3]

Physicochemical Properties
A summary of the key physical and chemical properties of Ethyl cyclohex-2-ene-1-
carboxylate is provided below. This data is essential for its handling, storage, and application

in experimental settings.

Table 2: Physicochemical Data for Ethyl cyclohex-2-ene-1-carboxylate

Property Value

Molecular Formula C₉H₁₄O₂[3][4]

Molecular Weight 154.21 g/mol [4]

CAS Number 55510-68-4[3][4]

Boiling Point 196.3 °C at 760 mmHg[3]

Density 1.002 g/cm³[3]

Flash Point 62.9 °C[3]

Vapor Pressure 0.402 mmHg at 25°C[3]

Canonical SMILES CCOC(=O)C1CCCC=C1[3][4]
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The primary method for synthesizing Ethyl cyclohex-2-ene-1-carboxylate is through a Diels-

Alder reaction.[5][6] This [4+2] cycloaddition reaction involves a conjugated diene and a

substituted alkene (a dienophile) to form a cyclohexene derivative.[5]

Diels-Alder Synthesis Protocol
In a typical synthesis, 1,3-butadiene (the diene) reacts with ethyl acrylate (the dienophile) to

yield Ethyl cyclohex-2-ene-1-carboxylate. The reaction is thermally allowed and proceeds via

a concerted mechanism.[5]

Reactants:

1,3-Butadiene (Diene)

Ethyl acrylate (Dienophile)

Reaction Conditions:

Solvent: A high-boiling solvent such as xylene or toluene is often used to achieve the

necessary reaction temperature.[7]

Temperature: The reaction mixture is typically heated to reflux to ensure a sufficient reaction

rate.[7]

Reaction Time: The reaction is monitored (e.g., by TLC) until the starting materials are

consumed.

Detailed Experimental Steps:

Reaction Setup: In a round-bottomed flask equipped with a reflux condenser and a magnetic

stirrer, add ethyl acrylate.

Addition of Diene: Cool the flask in a dry ice/acetone bath and condense 1,3-butadiene into

the flask.

Reaction: Allow the mixture to warm to room temperature, then heat to reflux in a high-boiling

solvent like xylene.[7]
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Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

solvent under reduced pressure.

Purification: The crude product can be purified by vacuum distillation or flash column

chromatography on silica gel.

Purification Protocol: Flash Column Chromatography
Column Preparation: A glass column is packed with silica gel as the stationary phase,

slurried in a non-polar solvent (e.g., hexane).

Sample Loading: The crude product is dissolved in a minimal amount of the initial eluting

solvent and loaded onto the column.

Elution: The product is eluted using a solvent system of increasing polarity, for example, a

gradient of ethyl acetate in hexane.

Fraction Collection: Fractions are collected and analyzed by TLC to identify those containing

the pure product.

Solvent Removal: The solvent is removed from the pure fractions under reduced pressure to

yield the purified Ethyl cyclohex-2-ene-1-carboxylate.
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Caption: Workflow for selecting a chemical supplier.
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Caption: Diels-Alder synthesis of the target compound.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1657123?utm_src=pdf-body-img
https://www.benchchem.com/product/b1657123?utm_src=pdf-body-img
https://www.benchchem.com/product/b1657123?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1657123?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. echemi.com [echemi.com]

2. Ethyl cyclohex-2-ene-1-carboxylate | 55510-68-4 | FCA51068 [biosynth.com]

3. lookchem.com [lookchem.com]

4. Ethyl cyclohex-2-ene-1-carboxylate | C9H14O2 | CID 297202 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. Diels–Alder reaction - Wikipedia [en.wikipedia.org]

6. masterorganicchemistry.com [masterorganicchemistry.com]

7. web.mnstate.edu [web.mnstate.edu]

To cite this document: BenchChem. [Commercial availability of Ethyl cyclohex-2-ene-1-
carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1657123#commercial-availability-of-ethyl-cyclohex-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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